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Compound of Interest

Compound Name: 7-lodoquinolin-6-ol
Cat. No.: B11848023
Get Quote
. J

Executive Summary & Core Directive

7-lodoquinolin-6-ol is a halogenated heteroaromatic compound. For disposal purposes, it
must be classified and handled strictly as Halogenated Organic Waste.

Under no circumstances should this compound enter municipal water systems (sinks) or
general trash.[1] The presence of the lodine atom at the C7 position mandates high-
temperature incineration to prevent the formation of toxic halogenated byproducts in standard
waste streams.

Immediate Action Checklist:
o Segregate: Isolate from non-halogenated solvents and strong oxidizers.[2]
o Label: Mark all containers clearly as "Hazardous Waste - Halogenated - Toxic."

» Protect: lodine-carbon bonds are photosensitive; store waste containers away from direct
light to prevent photolytic decomposition and iodine liberation.

Chemical Profile & Waste Classification
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To ensure compliance with EPA (RCRA) and local regulations, you must understand the

physicochemical properties that dictate the disposal pathway.

Disposal-Relevant Properties

Property

Data

Operational Implication

Chemical Structure

lodo-hydroxy-quinoline

Contains Nitrogen and lodine;
potential for NOx and HI
release during thermal

decomposition.

Low in water; Soluble in

Do not attempt water dilution

Solubility for disposal. Use organic
DMSO, MeOH o
solvents for rinsing.
o _ o Incompatible with strong bases
Reactivity Phenolic (Acidic proton at C6) o
and strong oxidizers.
- ) - Waste containers must be
Stability Light Sensitive

opaqgue or amber-colored.

Regulatory Classification (RCRA Context)

While 7-lodoquinolin-6-ol may not be explicitly "P-listed" or "U-listed" by specific name in 40
CFR 261.33, it falls under the Characteristic of Toxicity and Halogenated Organic streams.

+ Waste Stream: Halogenated Organic Waste.

o EPA Waste Code: Likely DO0O (Toxic) or state-specific codes for halogenated organics. If
spent solvents are involved (e.g., Methylene Chloride), codes FO01/F002 apply [1].[3][4][5]

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Excess or Expired Pure

Substance)

Objective: Containment without generating unnecessary liquid waste.
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e Primary Containment: Keep the substance in its original glass vial if possible. Ensure the cap
is Tightly sealed.

e Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).
o Labeling: Affix a hazardous waste tag to the outer bag.

o Constituents: "7-lodoquinolin-6-ol, solid."

o Hazards: Toxic, Irritant.
e Binning: Deposit into the Solid Hazardous Waste Drum (Lab Pack).

o Critical: Do not dump loose powder into the drum.

Scenario B: Liquid Waste (Mother Liquors & HPLC
Effluent)

Objective: Prevent cross-contamination of non-halogenated fuel blending streams.

e Solvent Compatibility: Ensure the carrier solvent is compatible with the halogenated waste
stream (e.g., Methanol, Acetonitrile, DMSO).

e Segregation: Pour into the Halogenated Waste Carboy (typically red or yellow tagged in most
EHS systems).

o Warning: Never pour into the "Non-Halogenated" or "Flammables only" carboy. Even trace
iodine content can disqualify a 55-gallon drum from low-cost fuel blending disposal,
costing the facility significantly [2].

e pH Check: If the solution is basic (pH > 10), neutralize to pH 6-8 using dilute acid before
adding to the carboy to prevent exothermic reactions with other waste constituents.

Scenario C: Contaminated Glassware (Rinsing)

Objective: Decontaminate glassware before washing.

e Solubilization: Rinse the glassware with a minimal amount of Acetone or Ethanol.
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e Collection: Collect this first rinse into the Halogenated Waste Carboy.

e Wash: The glassware is now "RCRA Empty" and can be washed with detergent and water in
the sink.

Decision Logic & Workflows
Disposal Decision Tree

Use this logic flow to determine the correct waste stream immediately.

Waste: 7-lodoquinolin-6-ol

Physical State?

Solid / Powder Liquid / Solution

Original Vial?
No
Double Bag (Polyethylene)
Yes (Due to Iodine)

Stream: Solid Lab Pack Stream: Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 7-lodoquinolin-6-ol waste. Note that liquid waste
containing this compound defaults to Halogenated streams due to the iodine content.

Emergency Contingencies: Spill Response

Safety Note: If 7-lodoquinolin-6-ol is exposed to strong oxidizers or fire, it may release purple
lodine vapors (

), which are corrosive and toxic.

Spill Cleanup Workflow

Scoop/Sweep (Avoid Dust)

1. Assess Volume & Risk

2. Don PPE
(Nitile Gloves, Goggles, Lab Coat) Seal in HazWaste Bag

Absorb with Vermiculite/Pad

Click to download full resolution via product page

Figure 2: Operational workflow for minor lab spills (< 509/50mL). For large spills, evacuate and
contact EHS.

Decontamination of Surfaces

If a surface is stained yellow/brown (indicative of iodine release):
e Prepare a 5% solution of Sodium Thiosulfate in water.
o Wipe the area.[6] The thiosulfate reduces volatile lodine (

) to water-soluble lodide (
), turning the stain colorless [3].

» Dispose of the wipes as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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